Cas no 17322-09-7 (5-Pyrimidinecarbonitrile,4-methyl-2-(methylamino)-)

• Product name: 5-Pyrimidinecarbonitrile,4-methyl-2-(methylamino)-
• CAS No: 17322-09-7
• MF: C₇H₈N₄
• MW: 148.16522
• CID: 122256
• PubChem ID: 45080452

5-Pyrimidinecarbonitrile,4-methyl-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-methyl-2-(methylamino)-
• 4-methyl-2-(methylamino)pyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 4-methyl-2-(methylamino)- (8CI)
• AKOS006357760
• 5-Pyrimidinecarbonitrile,4-methyl-2-(methylamino)-(8ci)
• SCHEMBL13523666
• 17322-09-7

• Inchi： InChI=1S/C7H8N4/c1-5-6(3-8)4-10-7(9-2)11-5/h4H,1-2H3,(H,9,10,11)
• InChI Key： SYDTUHPPCZVHJI-UHFFFAOYSA-N
• SMILES： CC1C(C#N)=CN=C(NC)N=1

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 61.6